N,O-Benzamide difluoroboron complexes as near-infrared probes for the detection of β-amyloid and tau fibrils†

Chemical Communications Pub Date: 2020-05-21 DOI: 10.1039/D0CC02820G

Abstract

In this study, a series of organo difluoroboron probes with a BF2 benzamide moiety was designed, prepared and evaluated. Among them, 2c displayed the best optical and biological properties, and may be used as a useful near-infrared fluorescent probe for the detection of Aβ plaques and neurofibrillary tangles in AD.

Graphical abstract: N,O-Benzamide difluoroboron complexes as near-infrared probes for the detection of β-amyloid and tau fibrils
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